Cas no 75625-98-8 (2-p-(1-Bromo-2-methylpropyl)phenylpropionic Acid)

• Product Name: 2-p-(1-Bromo-2-methylpropyl)phenylpropionic Acid
• CAS No: 75625-98-8
• MF: C₁₃H₁₇BrO₂
• MW: 285.176883459091
• CID: 559289
• PubChem ID: 12617409
• Update Time: 2025-07-31

2-p-(1-Bromo-2-methylpropyl)phenylpropionic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[p-(1-Bromo-2-methylpropyl)phenyl]propionic Acid
• 2-[4-(1-bromo-2-methylpropyl)phenyl]propanoic acid
• Benzeneacetic acid,4-(1-bromo-2-methylpropyl)-a-methyl-
• 2-[4-(1-Bromo-2-methyl-propyl)-phenyl]-propionic Acid
• 2-<p-(1-bromo-2-methylpropyl)phenyl>propionic acid
• 75625-98-8
• 2-[p-(1-bromo-2-methylpropyl)phenyl]Propanoic acid
• DTXSID10504488
• SCHEMBL15706610
• FT-0663791
• 2-p-(1-Bromo-2-methylpropyl)phenylpropionic Acid

• Inchi： 1S/C13H17BrO2/c1-8(2)12(14)11-6-4-10(5-7-11)9(3)13(15)16/h4-9,12H,1-3H3,(H,15,16)
• InChI Key： JMYFDQVXABRDFF-UHFFFAOYSA-N
• SMILES： BrC(C1C=CC(=CC=1)C(C(=O)O)C)C(C)C

Computed Properties

• Exact Mass: 284.04100
• Monoisotopic Mass: 284.04119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.33
• Boiling Point: 363.6°C at 760 mmHg
• Flash Point: 173.7°C
• Refractive Index: 1.552
• PSA: 37.30000
• LogP: 3.96670
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-p-(1-Bromo-2-methylpropyl)phenylpropionic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-p-(1-Bromo-2-methylpropyl)phenylpropionic Acid

2-p-(1-Bromo-2-methylpropyl)phenylpropionic Acid (CAS No. 75625-98-8): A Comprehensive Overview

The compound 2-p-(1-Bromo-2-methylpropyl)phenylpropionic Acid, identified by the CAS number 75625-98-8, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines a phenyl group with a propionic acid moiety and a brominated substituent. The presence of the bromine atom in the side chain introduces interesting chemical properties, making this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of 2-p-(1-Bromo-2-methylpropyl)phenylpropionic Acid in various applications, particularly in the development of pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, including anti-inflammatory and anticancer agents. The bromine substituent plays a crucial role in modulating the compound's reactivity and bioavailability, making it a valuable intermediate in drug design.

From a structural perspective, the molecule consists of a phenyl ring attached to a propionic acid group via a p-position linkage. The side chain, which includes a 1-bromo-2-methylpropyl group, adds complexity to the molecule and influences its physical and chemical properties. This structure enables the compound to participate in various chemical reactions, such as nucleophilic substitution and esterification, making it versatile for synthetic purposes.

One of the most notable advancements involving this compound is its use in the synthesis of targeted drug delivery systems. By leveraging its reactivity, scientists have developed methods to attach this compound to biocompatible carriers, enhancing drug efficacy and reducing side effects. This innovation has been particularly promising in cancer therapy, where precise drug delivery is critical for minimizing damage to healthy cells.

In addition to its pharmaceutical applications, 2-p-(1-Bromo-2-methylpropyl)phenylpropionic Acid has also found utility in materials science. Researchers have investigated its potential as a building block for constructing advanced polymers and surfactants. The bromine atom serves as a reactive site for polymerization reactions, enabling the creation of materials with tailored properties for specific industrial applications.

The synthesis of this compound typically involves multi-step reactions, starting from readily available starting materials such as bromoalkanes and aromatic acids. Modern synthetic strategies have focused on improving yield and reducing environmental impact by employing catalytic methods and green chemistry principles. These advancements have made the production of 75625-98-8 more efficient and sustainable.

From an analytical standpoint, this compound can be characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and IR (Infrared Spectroscopy). These methods provide detailed insights into its molecular structure and functional groups, ensuring accurate identification and quality control during production.

In conclusion, 2-p-(1-Bromo-2-methylpropyl)phenylpropionic Acid (CAS No. 75625-98-8) is a versatile compound with significant potential across multiple disciplines. Its unique structure, reactivity, and applicability make it an essential component in modern chemical research and development. As ongoing studies continue to uncover new uses for this compound, its role in advancing science and technology is expected to grow further.